Cas no 17042-21-6 (2-chloropentan-3-one)
2-chloropentan-3-one structure
Product Name:2-chloropentan-3-one
CAS No:17042-21-6
MF:C5H9ClO
MW:120.577360868454
CID:122059
PubChem ID:11105353
Update Time:2025-04-18
2-chloropentan-3-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Pentanone, 2-chloro-
- 2-Chloropentan-3-one
- 2-Chloro-3-pentanone
- 2-chloro-pentan-3-one
- 2-Chlor-pentan-3-on
- 2-Cl-3-pentanone
- 3-Pentanone,2-chloro
- 1,1-BIPHENYL,4-METHYL-4-NITRO-
- 2-Chlorpentanon-3 Wasser
- SCHEMBL5492354
- AKOS010226417
- EN300-119398
- DTXSID80455276
- 17042-21-6
- 2-chloropentan-3-one
-
- Inchi： 1S/C5H9ClO/c1-3-5(7)4(2)6/h4H,3H2,1-2H3
- InChI Key： ABCRJWMADDBQFJ-UHFFFAOYSA-N
- SMILES： ClC(C)C(CC)=O
Computed Properties
- Exact Mass: 120.03400
- Monoisotopic Mass: 120.0341926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 70.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 1.59280
2-chloropentan-3-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
2-chloropentan-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM459449-250mg |
3-Pentanone, 2-chloro- |
17042-21-6 | 95%+ | 250mg |
$162 | 2023-02-02 | |
| Chemenu | CM459449-500mg |
3-Pentanone, 2-chloro- |
17042-21-6 | 95%+ | 500mg |
$282 | 2023-02-02 | |
| Chemenu | CM459449-1g |
3-Pentanone, 2-chloro- |
17042-21-6 | 95%+ | 1g |
$403 | 2023-02-02 | |
| TRC | C611040-25mg |
2-chloropentan-3-one |
17042-21-6 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C611040-50mg |
2-chloropentan-3-one |
17042-21-6 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C611040-250mg |
2-chloropentan-3-one |
17042-21-6 | 250mg |
$ 275.00 | 2022-06-06 | ||
| Enamine | EN300-119398-0.05g |
2-chloropentan-3-one |
17042-21-6 | 95% | 0.05g |
$64.0 | 2023-06-08 | |
| Enamine | EN300-119398-0.1g |
2-chloropentan-3-one |
17042-21-6 | 95% | 0.1g |
$83.0 | 2023-06-08 | |
| Enamine | EN300-119398-0.25g |
2-chloropentan-3-one |
17042-21-6 | 95% | 0.25g |
$116.0 | 2023-06-08 | |
| Enamine | EN300-119398-0.5g |
2-chloropentan-3-one |
17042-21-6 | 95% | 0.5g |
$218.0 | 2023-06-08 |
2-chloropentan-3-one Related Literature
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1. Reactions of α-halogeno-ketones with aromatic compounds. Part II. Reactions of 2-chloropentan-3-one, 4-chlorohexan-3-one, and s-dichloroacetone with phenol and its ethersS. Husain Zaheer,Baldev Singh,Bharat Bhushan,I. K. Kacker,K. Ramachandran,N. Shanmukha Rao J. Chem. Soc. 1955 1706
-
2. Rates of ionisation and enolisation of some aliphatic ketonesR. P. Bell,G. R. Hillier,J. W. Mansfield,D. G. Street J. Chem. Soc. B 1967 827
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Mark S. Bali,David Armitt,Lynne Wallace,Anthony I. Day Dalton Trans. 2015 44 6775
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Adam M. Scheer,Oliver Welz,Judit Zádor,David L. Osborn,Craig A. Taatjes Phys. Chem. Chem. Phys. 2014 16 13027
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Michael Harmata Chem. Commun. 2010 46 8886
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